molecular formula C12H11N3O2 B8399106 4-(2-nitro-1-propenyl)phenyl-1H-imidazole

4-(2-nitro-1-propenyl)phenyl-1H-imidazole

Cat. No.: B8399106
M. Wt: 229.23 g/mol
InChI Key: KMFLFRDCUUVEDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-nitro-1-propenyl)phenyl-1H-imidazole is a useful research compound. Its molecular formula is C12H11N3O2 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11N3O2

Molecular Weight

229.23 g/mol

IUPAC Name

1-[4-(2-nitroprop-1-enyl)phenyl]imidazole

InChI

InChI=1S/C12H11N3O2/c1-10(15(16)17)8-11-2-4-12(5-3-11)14-7-6-13-9-14/h2-9H,1H3

InChI Key

KMFLFRDCUUVEDY-UHFFFAOYSA-N

Canonical SMILES

CC(=CC1=CC=C(C=C1)N2C=CN=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 292 g (1.70 mole) of 4-(1H-imidazol-1-yl)benzaldehyde, 153.7 g (1.97 mole) of nitroethane (96%), and 15.4 g (.173 mole) of β-alanine in 1000 ml n-butanol is refluxed for nine hours. The reaction mixture is allowed to cool overnight, the solid collected, and washed successively with ether and water to give 78.7 g of dark yellow crystals, mp 119°-120° C. Concentration of the filtrate to approximately 500 ml and cooling at 0° gave a second crop (87.2 g) of the product, mp 116°-118° C.
Quantity
292 g
Type
reactant
Reaction Step One
Name
nitroethane
Quantity
153.7 g
Type
reactant
Reaction Step One
Quantity
15.4 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One

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